Cas no 1261995-32-7 (2-Fluoro-5-(3-fluoro-4-methylphenyl)phenol)

• Product Name: 2-Fluoro-5-(3-fluoro-4-methylphenyl)phenol
• CAS No: 1261995-32-7
• MF: C₁₃H₁₀F₂O
• MW: 220.214710712433
• MDL: MFCD18313636
• CID: 2768246
• PubChem ID: 53219322
• Update Time: 2025-10-28

2-Fluoro-5-(3-fluoro-4-methylphenyl)phenol Chemical and Physical Properties

Names and Identifiers

• 2-Fluoro-5-(3-fluoro-4-methylphenyl)phenol, 95%
• DTXSID10684173
• 2-FLUORO-5-(3-FLUORO-4-METHYLPHENYL)PHENOL
• MFCD18313636
• 3',4-Difluoro-4'-methyl[1,1'-biphenyl]-3-ol
• 1261995-32-7
• 2-Fluoro-5-(3-fluoro-4-methylphenyl)phenol

• MDL： MFCD18313636
• Inchi： 1S/C13H10F2O/c1-8-2-3-9(6-12(8)15)10-4-5-11(14)13(16)7-10/h2-7,16H,1H3
• InChI Key： RSNZHKZUGFDMHU-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1C)C1C=CC(=C(C=1)O)F

Computed Properties

• Exact Mass: 220.06997126Da
• Monoisotopic Mass: 220.06997126Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 20.2Ų

Additional information on 2-Fluoro-5-(3-fluoro-4-methylphenyl)phenol

Introduction to 2-Fluoro-5-(3-fluoro-4-methylphenyl)phenol (CAS No: 1261995-32-7)

2-Fluoro-5-(3-fluoro-4-methylphenyl)phenol, identified by its CAS number 1261995-32-7, is a fluorinated aromatic compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound belongs to a class of molecules characterized by the presence of fluorine atoms, which are well-known for their ability to modulate the pharmacokinetic and pharmacodynamic properties of pharmaceutical agents. The structural features of this compound, including its fluoro-substituted phenyl rings, make it a promising candidate for further investigation in the development of novel therapeutic agents.

The fluorine atoms in 2-Fluoro-5-(3-fluoro-4-methylphenyl)phenol play a crucial role in enhancing the metabolic stability, lipophilicity, and binding affinity of drug molecules. These properties are essential for optimizing drug efficacy and minimizing side effects. Recent studies have highlighted the importance of fluorine substitution in pharmaceuticals, demonstrating that fluorinated compounds often exhibit improved pharmacological profiles compared to their non-fluorinated counterparts. The presence of two fluoro substituents in 2-Fluoro-5-(3-fluoro-4-methylphenyl)phenol suggests that this compound may possess enhanced bioavailability and prolonged half-life, making it an attractive scaffold for drug development.

Moreover, the 3-fluoro-4-methylphenyl moiety in the structure of 2-Fluoro-5-(3-fluoro-4-methylphenyl)phenol contributes to its unique electronic and steric properties. This substituent can influence the molecule's interaction with biological targets, potentially leading to selective binding and improved therapeutic outcomes. The combination of fluoro and methyl groups in this compound's structure may also contribute to its stability under various physiological conditions, which is a critical factor for drug candidates.

In recent years, there has been a growing interest in the development of fluorinated compounds for their potential applications in oncology, immunology, and anti-inflammatory therapies. The structural motif of 2-Fluoro-5-(3-fluoro-4-methylphenyl)phenol aligns well with these trends, as it incorporates multiple fluorine atoms that are known to enhance drug-like properties. For instance, studies have shown that fluorinated phenols can exhibit potent inhibitory effects on various enzymes and receptors involved in disease pathways. This makes 2-Fluoro-5-(3-fluoro-4-methylphenyl)phenol a valuable starting point for designing novel inhibitors targeting specific biological processes.

One particularly intriguing aspect of 2-Fluoro-5-(3-fluoro-4-methylphenyl)phenol is its potential role as a building block for more complex drug molecules. Medicinal chemists often use such compounds as scaffolds to explore new chemical spaces and develop derivatives with enhanced pharmacological activity. The presence of reactive sites on the aromatic rings allows for further functionalization, enabling the synthesis of a diverse range of analogs. This flexibility is crucial for optimizing drug candidates during the early stages of drug discovery.

Recent advancements in computational chemistry and molecular modeling have further facilitated the study of 2-Fluoro-5-(3-fluoro-4-methylphenyl)phenol. These tools allow researchers to predict the interactions between this compound and biological targets with high precision. By leveraging these technologies, scientists can identify potential binding pockets and optimize the structure for improved affinity and selectivity. Such computational approaches are particularly valuable in reducing the time and cost associated with experimental screening.

The synthesis of 2-Fluoro-5-(3-fluoro-4-methylphenyl)phenol also presents interesting challenges and opportunities. Given its complex structure, multiple synthetic routes can be explored to achieve high yields and purity. Researchers often employ transition metal-catalyzed reactions and fluorous chemistry techniques to facilitate the introduction of fluorine atoms into the molecule. These methods not only enhance efficiency but also allow for scalable production, which is essential for industrial applications.

In conclusion, 2-Fluoro-5-(3-fluoro-4-methylphenyl)phenol (CAS No: 1261995-32-7) represents a promising compound in the realm of medicinal chemistry. Its unique structural features, including multiple fluoro substituents, make it an attractive candidate for further exploration in drug development. The growing body of research on fluorinated compounds underscores their potential therapeutic benefits, positioning 2-Fluoro-5-(3-fluoro-4-methylphenyl)phenol as a valuable asset in the quest for novel pharmaceutical agents.